Cas no 2761-77-5 (Communic Acid)

Communic Acid Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, decahydro-1,4a-dimethyl-6-methylene-5-(3-methyl-2,4-pentadienyl)-,(1S,4aR,5S,8aR)-
• Communic acid
• 1-Naphthalenecarboxylicacid, decahydro-1,4a-dimethyl-6-methylene-5-(3-methyl-2,4-pentadienyl)-...
• TRANS-COMMUNIC ACID
• (+)-Communic acid
• 1-Naphthalenecarboxylicacid, decahydro-1,4a-dimethyl-6-methylene-5-(3-methyl-2,4-pentadienyl)-, [1S-(1a,4aa,5a,8ab)]-
• Labda-8(20),12,14-trien-19-oic acid (7CI,8CI)
• [ "trans-Communic acid" ]
• 2761-77-5
• DTXSID301317724
• AKOS032962111
• 4-Epicommunic acid
• 83945-57-7
• B0005-414031
• (1S,4aR,5S,8aR)-Decahydro-1,4a-dimethyl-6-methylene-5-((2E)-3-methyl-2,4-pentadien-1-yl)-1-naphthalenecarboxylic acid
• AKOS040736447
• Communic acid, (E)-
• UNII-SER34Y2ER9
• SCHEMBL2406902
• DA-58700
• CHEMBL498097
• CS-0023937
• 1-Naphthalenecarboxylic acid, decahydro-1,4a-dimethyl-6-methylene-5-((2E)-3-methyl-2,4-pentadien-1-yl)-, (1S,4aR,5S,8aR)-
• 1-Naphthalenecarboxylic acid, decahydro-1,4a-dimethyl-6-methylene-5-(3-methyl-2,4-pentadienyl)-, (1S,4aR,5S,8aR)-
• SER34Y2ER9
• FS-9702
• DTXSID20348411
• Labda-8(20),12,14-trien-19-oic acid, (E)-
• 10178-32-2
• cis-Communic acid
• (1S,4aR,5S,8aR)-1,4a-dimethyl-6-methylidene-5-[(2E)-3-methylpenta-2,4-dienyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
• Communic acid, (+)-(E)-
• 1231-35-2
• HY-N3612
• +Expand

• MDL： MFCD20260896
• InChIKey： YGBZFOQXPOGACY-VWVSFFKRSA-N
• Inchi： InChI=1S/C20H30O2/c1-6-14(2)8-10-16-15(3)9-11-17-19(16,4)12-7-13-20(17,5)18(21)22/h6,8,16-17H,1,3,7,9-13H2,2,4-5H3,(H,21,22)/b14-8+/t16-,17+,19+,20-/m0/s1
• SMILES： OC([C@@]1(C)CCC[C@]2(C)[C@@H](C/C=C(/C=C)\C)C(=C)CC[C@H]21)=O

Computed Properties

• Exact Mass: 302.22500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 302.225
• Heavy Atom Count: 22
• Complexity: 516
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 5.37230
• PSA: 37.30000
• Color/Form: Powder